Cas no 1249601-55-5 (1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1249601-55-5
• MF: C₇H₈N₆
• MW: 176.178619384766
• CID: 6003061
• PubChem ID: 62700862
• Update Time: 2025-05-21

1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-(2-pyrimidinylmethyl)-
• 1-(Pyrimidin-2-ylmethyl)-1h-1,2,4-triazol-3-amine
• CS-0284918
• AKOS011995768
• EN300-1106832
• 1-[(pyrimidin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1249601-55-5

• Inchi： 1S/C7H8N6/c8-7-11-5-13(12-7)4-6-9-2-1-3-10-6/h1-3,5H,4H2,(H2,8,12)
• InChI Key： QHTFPXQESSFKDF-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=CC=N2)C=NC(N)=N1

Computed Properties

• Exact Mass: 176.08104428g/mol
• Monoisotopic Mass: 176.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 401.4±47.0 °C(Predicted)
• pka: 3.96±0.12(Predicted)

Additional information on 1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine

Professional Introduction to Compound with CAS No. 1249601-55-5 and Product Name: 1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine

1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine, identified by the CAS number 1249601-55-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the triazole class, characterized by a fused triazole ring system attached to a pyrimidine moiety. The structural features of this compound make it a promising candidate for further exploration in drug discovery and development, particularly in the context of addressing unmet medical needs.

The molecular structure of 1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine consists of a pyrimidine ring at the 2-position substituted with a methyl group, which is further connected to a 1H-1,2,4-triazole ring at the 3-position. This arrangement creates a versatile scaffold that can interact with biological targets in multiple ways. The presence of both pyrimidine and triazole moieties enhances its potential as an pharmacophore, enabling interactions with various enzymes and receptors involved in critical biological pathways.

In recent years, there has been growing interest in the development of novel compounds based on triazole and pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating infectious diseases, inflammatory disorders, and even certain types of cancer. The unique structural properties of 1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential to modulate key biological pathways. For instance, studies have shown that triazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells. Additionally, pyrimidine-based compounds have been found to interact with DNA and RNA metabolism, suggesting their utility in developing antiviral and anticancer agents. The combination of these two structural motifs in 1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine may lead to novel mechanisms of action that could overcome existing limitations of current therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with greater accuracy. These computational tools have been instrumental in identifying lead compounds for further experimental validation. In particular, virtual screening techniques have been used to screen large libraries of compounds for their potential binding to specific proteins or enzymes. 1-(pyrimidin-2-ylmethyl)-1H-*¹,²,⁴-triazol-*³-amine has emerged as a promising candidate from such screens due to its predicted high binding affinity for several key targets.

The synthesis of 1-(pyrimidin*₂-yl)methyl* H-* _{>triazol-*> >3-amine has been optimized by chemists specializing in heterocyclic chemistry. The synthetic route involves multi-step reactions that carefully construct the triazole and pyrimidine moieties while ensuring regioselectivity and high yield. Advances in synthetic methodologies have allowed for the efficient preparation of complex molecules like this one, making it feasible to conduct extensive biological evaluations.}

In vitro studies have begun to explore the pharmacological properties of CAS No. 124960*_> >55*_> >5*. Initial findings suggest that this compound exhibits inhibitory activity against certain kinases and other enzymes relevant to cancer biology. Furthermore, preliminary toxicity assays indicate that it is well-tolerated at tested doses, which is a crucial factor for any potential therapeutic agent. These early results are encouraging and warrant further investigation into its therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. These technologies can analyze vast datasets to identify patterns and correlations that might not be apparent through traditional experimental methods. By leveraging these advanced tools, researchers can accelerate the process of identifying promising candidates like 1-(pyrimidin* -yl)methyl*_> *^{H-*> *_{>triazol-*> >3-amine for further development.}}

The future prospects for CAS No.*124960*_> >55*_> >5*> are bright given its structural versatility and promising preclinical data. Further research is needed to fully elucidate its mechanism(s) of action and optimize its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and computational scientists will be essential in translating this compound from bench research to clinical application.

In conclusion,(pyrimidin* -yl)methyl]-(*H-*triazol-*3-am*) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas.* Its unique structure,* predicted biological activities,*and favorable preliminary safety profile make it an exciting compound for future research.* As advancements continue*in computational biology*and high-throughput screening,*the likelihood*of discovering novel therapeutics derived from such scaffolds as this one increases significantly.* The journey from discovery*to development*is long,*but compounds like *this one offer hope for addressing some*of medicine's most pressing challenges.*